Ethyl 5-methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylate

• IUPAC Name: ethyl 5-methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylate
• InChI: InChI=1S/C11H15NO2/c1-3-14-11(13)10-6-8-4-7(2)5-9(8)12-10/h6-7,12H,3-5H2,1-2H3
• InChI Key: LZICYONFTUMEIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(N1)CC(C2)C
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

Ethyl 5-methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylate, also known as EMTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. EMTC is a cyclic amine that belongs to the class of pyrroles, which are known for their diverse biological and pharmacological activities.

Scientific Research Applications

Synthesis Methods and Chemical Properties

• Phosphine-Catalyzed Annulation: A study demonstrated an expedient phosphine-catalyzed [4 + 2] annulation process using Ethyl 2-methyl-2,3-butadienoate, acting as a 1,4-dipole synthon, to produce highly functionalized tetrahydropyridines. This reaction showcases the versatility of related compounds in synthetic organic chemistry (Zhu, Lan, & Kwon, 2003).
• Hydrolysis for Large-Scale Synthesis: The hydrolysis of isomeric mixtures of related compounds has been used as a key step in nonchromatographic methods for the large-scale synthesis of bicyclic heteroaryl carboxyaldehydes, highlighting its role in streamlining pharmaceutical production processes (Nikitenko et al., 2006).

Pharmacological Applications

• Antimalarial Activities: Derivatives of Ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate have been evaluated for their in vitro activity against P. falciparum, showcasing the compound's potential in antimalarial drug development (Ningsanont, Black, Chanphen, & Thebtaranonth, 2003).
• Antitumor Efficacy: A novel pyrrole-substituted indolinone demonstrated potent antitumor efficacy through G2/M cell cycle arrest in epithelial cancer cell lines. This compound, although not directly mentioned as Ethyl 5-methyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylate, showcases the therapeutic potential of closely related structures in cancer treatment (Xiong et al., 2010).

Supramolecular Chemistry

• Crystal Engineering: Pyrrole-2-carboxylate derivatives have been utilized in supramolecular chemistry for crystal engineering, demonstrating the utility of related compounds in the formation of hexagonal and grid supramolecular structures (Yin & Li, 2006).

Colorimetric Chemosensors

• Metal Ion Detection: A colorimetric chemosensor based on a hybrid hydrazo/azo dye chromophoric system, including Ethyl(E)-4-(2-(3-methyl-4-((E)-phenyldiazenyl)-1H-pyrazol-5-yl)hydrazono)-5-oxo-2-phenyl-4.5-dihydro-1H-pyrrole-3-carboxylate, has been developed for the naked-eye recognition of Cu2+, Zn2+, and Co2+, highlighting the compound's potential in environmental monitoring and chemical sensing (Aysha et al., 2021).